
Physicochemical Properties of 1-(Propan-2-
yl)piperazine: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(Propan-2-yl)piperazine hydrate

Cat. No.: B2451115 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of the available physicochemical data for 1-

(Propan-2-yl)piperazine. Extensive searches for "1-(Propan-2-yl)piperazine hydrate" did not

yield any specific experimental data or established properties for the hydrated form of this

compound. The information presented herein pertains to the anhydrous parent compound. It is

crucial to note that the physicochemical properties of a hydrated form would differ from the data

presented below.

Introduction
1-(Propan-2-yl)piperazine, also known as 1-isopropylpiperazine, is a heterocyclic organic

compound.[1][2] It is characterized by a piperazine ring with an isopropyl group attached to one

of the nitrogen atoms.[2] This compound serves as a versatile building block in the synthesis of

various molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Properties
The quantitative physicochemical data for 1-(Propan-2-yl)piperazine are summarized in the

table below.
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Property Value Source(s)

Molecular Formula C₇H₁₆N₂ [1][3][4]

Molecular Weight 128.22 g/mol [1][4]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Boiling Point 178 - 181 °C [1][3][5]

Density 0.896 - 0.9 g/mL [1]

Refractive Index (n20/D) 1.4710 [3][5]

Solubility Slightly soluble in water [5]

Flash Point 54.4 °C (closed cup)

XLogP3 0.4 [4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 1-

(Propan-2-yl)piperazine are not explicitly available in the reviewed literature. However, standard

analytical methods would be employed for such characterizations. A general workflow for

quality control and characterization is outlined below.

Synthesis Purification Characterization

Synthesis of 
1-(Propan-2-yl)piperazine DistillationCrude Product Purity Assessment (GC-MS)Purified Product Structural Elucidation (NMR) Functional Group Analysis (FT-IR) Determination of Physical Properties 

(Boiling Point, Density, Refractive Index)

Piperazine

+

Isopropyl Halide 
(e.g., 2-bromopropane) 1-(Propan-2-yl)piperazine

Base

Acid Scavenger

Nucleophilic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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